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Introduction

C.1. 11860, commercially known as Solvent Yellow 12, is a monoazo dye belonging to the
extensive family of azo colorants. These synthetic dyes are characterized by the presence of
one or more azo groups (—N=N-) which act as the primary chromophore responsible for their
color.[1][2] First discovered in the mid-19th century, azo dyes have become integral to various
industries, including textiles, printing, and plastics, due to their versatile color range and cost-
effective synthesis.[3] Solvent Yellow 12, in particular, is utilized for coloring greases, mineral
oils, waxes, and plastics.[4][5] This technical guide provides a comprehensive overview of the
discovery, history, chemical properties, and synthesis of C.l. 11860.

Historical Context and Discovery

The development of synthetic dyes began in 1856 with William Henry Perkin's synthesis of
Mauveine. This discovery spurred intense research into synthetic colorants, leading to the
discovery of azo dyes by Peter Griess in 1858.[3] The first azo dye, Bismarck brown, was
prepared in 1863.[3] The Colour Index, an international database for standardizing colorants,
was first published in 1924 to bring order to the rapidly expanding dye industry.[6]

While the precise date and individuals or company responsible for the initial synthesis of C.I.
11860 (Solvent Yellow 12) are not readily available in the reviewed literature, its classification
as a monoazo dye places its development within the broader historical context of the
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proliferation of azo dye chemistry in the late 19th and early 20th centuries.[1][3] The
straightforward synthesis method, involving a diazotization and coupling reaction, is
characteristic of this era of dye development.

Chemical and Physical Properties

C.l. 11860 is scientifically known as 2-(o-tolylazo)-p-cresol.[7] Its key chemical and physical
properties are summarized in the table below.

Property Value Reference(s)
Cl Name Solvent Yellow 12 [8]

Cl Number 11860 [8]

CAS Number 6370-43-0 [7]

Molecular Formula C14H14N20 [419]
Molecular Weight 226.27 g/mol [4117]
Appearance Yellow powder [5]

Melting Point 97 °C [4][10]

- Soluble in ethanol, acetone,
Solubility and benzene [4107]

Experimental Protocols: Synthesis of C.l. 11860
(Solvent Yellow 12)

The synthesis of C.I. 11860 is a classic example of a two-step diazotization and azo coupling
reaction. The process involves the conversion of an aromatic amine, in this case, o-toluidine,
into a diazonium salt, which then acts as an electrophile in a substitution reaction with an
electron-rich coupling agent, p-cresol.[4][7]

Step 1: Diazotization of o-Toluidine

The diazotization reaction converts the primary amino group of o-toluidine into a diazonium
salt. This is typically carried out in a cold, acidic solution using a source of nitrous acid, which is
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generated in situ from sodium nitrite and a strong mineral acid like hydrochloric acid.[11]

Materials:

o-Toluidine

Concentrated Hydrochloric Acid

Sodium Nitrite

e |ce
Procedure:

 In aflask, dissolve a specific molar equivalent of o-toluidine in a solution of concentrated
hydrochloric acid and water.

o Cool the resulting solution to 0-5 °C in an ice bath with constant stirring. This may form a fine
suspension of o-toluidine hydrochloride.[11]

» In a separate beaker, prepare a solution of one molar equivalent of sodium nitrite in cold
water.

e Slowly add the sodium nitrite solution dropwise to the cold o-toluidine hydrochloride
suspension, ensuring the temperature is maintained below 5 °C throughout the addition.[11]

o Continue stirring the mixture in the ice bath for 15-20 minutes after the addition is complete
to ensure the complete formation of the o-tolyldiazonium chloride solution.[11]

Step 2: Azo Coupling with p-Cresol

The resulting diazonium salt is a weak electrophile and will react with an electron-rich aromatic
compound like p-cresol.[11]

Materials:
e p-Cresol

e Sodium Hydroxide
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e |ce
Procedure:

» In a separate beaker, dissolve one molar equivalent of p-cresol in an aqueous solution of
sodium hydroxide.

e Cool this alkaline solution in an ice bath to 0-5 °C.

e Slowly, and with vigorous stirring, add the cold o-tolyldiazonium chloride solution to the
alkaline p-cresol solution. A brightly colored precipitate of Solvent Yellow 12 should form
immediately.

o Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete
coupling.

e Collect the solid product by vacuum filtration and wash it with cold water.

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol.[11]

Spectroscopic Data

Detailed spectroscopic data for C.l. 11860 is not widely available in the public domain.
However, based on its chemical structure, the following characteristic spectral features can be
anticipated:

e 1H NMR: The spectrum would be expected to show distinct signals for the aromatic protons
on both the tolyl and cresol rings, as well as singlets for the two methyl groups and the
hydroxyl proton.

e 13C NMR: The spectrum would display signals for the aromatic carbons, the two methyl
carbons, and the carbon bearing the hydroxyl group.

» IR Spectroscopy: The infrared spectrum would likely exhibit characteristic absorption bands
for O-H stretching (from the hydroxyl group), C-H stretching (from the aromatic and methyl
groups), N=N stretching (of the azo group), and C=C stretching (of the aromatic rings).
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o UV-Vis Spectroscopy: Due to the extended conjugation provided by the azo group linking the
two aromatic rings, C.l. 11860 is expected to show strong absorption in the visible region of
the electromagnetic spectrum, which is responsible for its yellow color. The exact absorption

maximum would be influenced by the solvent used.

Experimental Workflow Visualization

The synthesis of C.I. 11860 can be visualized as a two-stage process. The following diagram,
generated using the DOT language, illustrates the workflow from starting materials to the final

product.
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Synthesis Workflow of C.I. 11860 (Solvent Yellow 12)

o-Toluidine HCI (conc) NaNO2 (aq) @

o-Tolyldiazonium Chloride Solution p-Cresol NaOH (aq) /

C.l. 11860 (Solvent Yellow 12)
Crude Product

Filtration & Washing

Recrystallization (Ethanol)

Purified C.I. 11860

Click to download full resolution via product page

Caption: Synthesis workflow for C.l. 11860 (Solvent Yellow 12).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1585595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

